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Compound of Interest

Compound Name: N,N-diethylbutan-1-amine

CAS No.: 4444-68-2

Cat. No.: B1584593

Get Quote

N,N-diethylbutan-1-amine, also known as diethylbutylamine, belongs to the tertiary amine

class of organic compounds.[1] Amines are derivatives of ammonia where one or more

hydrogen atoms are replaced by alkyl or aryl groups.[1] In N,N-diethylbutan-1-amine, the

nitrogen atom is bonded to two ethyl groups and one butyl group, resulting in the chemical

formula C₈H₁₉N.[2][3]

The nitrogen atom in N,N-diethylbutan-1-amine is sp³ hybridized, leading to a pyramidal

geometry.[1] A lone pair of non-bonding electrons resides in the fourth sp³ orbital, which is the

source of the compound's characteristic nucleophilicity and basicity.[1] Unlike primary and

secondary amines, tertiary amines like N,N-diethylbutan-1-amine cannot participate in

intermolecular hydrogen bonding as donors due to the absence of a hydrogen atom on the

nitrogen.[1] This structural feature significantly influences its physical properties, such as its

boiling point and solubility.

Section 2: Physicochemical and Identification Data
Accurate identification and understanding of a compound's physical properties are critical for its

effective use in research and development.
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Identification and Nomenclature
IUPAC Name: N,N-diethylbutan-1-amine[2]

Common Synonyms: Diethylbutylamine, N,N-Diethylbutylamine, Diethyl n-butylamine, Butyl

diethyl amine[2][3][4]

CAS Registry Number: 4444-68-2[2][3]

Molecular Formula: C₈H₁₉N[2][5]

SMILES: CCCCN(CC)CC[2]

InChIKey: ORSUTASIQKBEFU-UHFFFAOYSA-N[2][3]

Tabulated Physicochemical Properties
The quantitative data for N,N-diethylbutan-1-amine are summarized in the table below for

easy reference and comparison.

Property Value Source

Molecular Weight 129.24 g/mol [2]

Appearance
Colorless to light yellow liquid

with an amine-like odor
[2][4][5]

Density 0.75 - 0.77 g/cm³ [4][5]

Boiling Point 136.5 °C (409.15 K) [3][5]

Flash Point 24 °C [5]

Water Solubility
Very low; less than 1 mg/mL at

23 °C (73 °F)
[2][5]

Organic Solvent Solubility
Soluble in solvents like ethanol

and acetone
[4]

Refractive Index n20/D 1.414 [5][6]
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Section 3: Synthesis and Purification
The synthesis of tertiary amines can be approached through several pathways. For N,N-
diethylbutan-1-amine, the most direct and common laboratory method is the nucleophilic

substitution of a butyl halide with diethylamine.

Causality in Synthesis Route Selection
While methods like ammonolysis of alkyl halides can produce amines, they often result in a

mixture of primary, secondary, and tertiary amines, making purification complex.[1] Reductive

amination is another viable route but requires a carbonyl compound (butanal) and a reducing

agent. The alkylation of a pre-existing secondary amine (diethylamine) offers a more controlled,

high-yield pathway directly to the desired tertiary amine product. This SN2-type reaction is

efficient and predictable.

Recommended Laboratory Synthesis Protocol
This protocol describes the synthesis of N,N-diethylbutan-1-amine from 1-bromobutane and

diethylamine.

Materials:

Diethylamine

1-Bromobutane

Potassium carbonate (K₂CO₃), anhydrous

Acetonitrile (CH₃CN), anhydrous

Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)
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Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel,

rotary evaporator.

Step-by-Step Methodology:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and reflux

condenser, combine diethylamine (1.2 equivalents) and anhydrous acetonitrile.

Addition of Base: Add anhydrous potassium carbonate (1.5 equivalents). The base is crucial

as it neutralizes the hydrobromic acid byproduct formed during the reaction, preventing the

protonation of the starting amine and driving the equilibrium towards the product.

Substrate Addition: Slowly add 1-bromobutane (1.0 equivalent) to the stirring mixture.

Reaction: Heat the mixture to reflux (approximately 82 °C for acetonitrile) and maintain for 4-

6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).

Workup - Quenching and Extraction: Once the reaction is complete, cool the mixture to room

temperature. Filter off the potassium salts and concentrate the filtrate under reduced

pressure using a rotary evaporator.

Liquid-Liquid Extraction: Dissolve the residue in diethyl ether and transfer to a separatory

funnel. Wash the organic layer sequentially with saturated NaHCO₃ solution and brine. This

removes any remaining acidic impurities and water-soluble components.

Drying and Concentration: Dry the ethereal layer over anhydrous magnesium sulfate, filter,

and concentrate the filtrate using a rotary evaporator to yield the crude N,N-diethylbutan-1-
amine.

Purification: Purify the crude product by fractional distillation under atmospheric pressure to

obtain the final, pure liquid.

Visualization of Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1584593/docs?utm_src=pdf-body#section-1-core-chemical-profile-and-structural-characteristics
https://www.benchchem.com/product/b1584593/docs?utm_src=pdf-body#section-1-core-chemical-profile-and-structural-characteristics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584593?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Workflow for the synthesis of N,N-diethylbutan-1-amine.
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Section 4: Chemical Reactivity and Applications
The synthetic utility of N,N-diethylbutan-1-amine stems from the reactivity of its tertiary amine

group.

Reactivity Profile
Basicity: As an aliphatic amine, it is a moderately strong base (pKb values for similar amines

are in the 3-4.22 range), readily reacting with acids in exothermic reactions to form

ammonium salts.[1][2][5] These salts are often water-soluble, a property that can be

exploited for separating the amine from non-basic organic compounds.[1]

Nucleophilicity: The lone pair of electrons on the nitrogen allows it to act as a nucleophile, for

instance, in acylation reactions with acid chlorides or anhydrides to form amides.[1]

Incompatibilities: It is incompatible with strong oxidizing agents, acids, isocyanates,

halogenated organics, peroxides, phenols, epoxides, anhydrides, and acid halides.[2][5] It

may also react with strong reducing agents to generate flammable hydrogen gas.[2][5]

Industrial and Laboratory Applications
Synthetic Precursor: It serves as a versatile building block and precursor in the synthesis of

more complex molecules.[4]

Pharmaceutical and Medicinal Chemistry: Its role as a nucleophile makes it valuable in the

manufacturing of pharmaceuticals and other bioactive compounds.[4] Although specific

biological activity for this compound is not widely documented, the amine functional group is

a common feature in many drugs.[1][4]

Visualization of Key Reactions
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Caption: Key reactivity pathways of N,N-diethylbutan-1-amine.

Section 5: Toxicology and Safety
Handling N,N-diethylbutan-1-amine requires strict adherence to safety protocols due to its

hazardous nature.

Toxicological Summary
Corrosivity: The compound is corrosive and can cause severe skin burns and eye damage.

[5][7]

Toxicity: It is considered toxic if it comes into contact with the skin and may be harmful if

swallowed or inhaled.[7][8]
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Irritation: It may cause respiratory irritation.[7]

Hazard and Precautionary Information
Hazard Type GHS Classification Precautionary Measures

Physical Flammable Liquid, Category 3

H226: Flammable liquid and

vapor. P210: Keep away from

heat, sparks, open flames.

P241: Use explosion-proof

equipment.[5][6]

Health
Skin Corrosion, Sub-category

1B

H314: Causes severe skin

burns and eye damage. P280:

Wear protective

gloves/clothing/eye protection.

P303+P361+P353: IF ON

SKIN: Take off immediately all

contaminated clothing. Rinse

skin with water.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.[5][9]

Health Acute Toxicity

H311: Toxic in contact with

skin. May be harmful if

swallowed or inhaled. P260:

Do not breathe vapors/spray.

P301+P330+P331: IF

SWALLOWED: Rinse mouth.

Do NOT induce vomiting.[5][7]

[8]

Section 6: Handling, Storage, and Disposal
Proper management of N,N-diethylbutan-1-amine is essential for laboratory safety and

chemical stability.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.carlroth.com/medias/SDB-3495-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTgwNDl8YXBwbGljYXRpb24vcGRmfGFEQXlMMmczT1M4NU1UZ3lNalV6TmpRMU9EVTBMMU5FUWw4ek5EazFYMGxGWDBWT0xuQmtaZ3xhZjJkNDkwNTNkNWVkZWExNzMyZjY1MjM3ZjU5N2YwMzdlYWEwMWM0MjZjZDA0NTFiOTU4NDlkNTU3MTcyMzZi
https://www.echemi.com/produce/pr220728219306-n-n-diethylbutan-1-amine.html
https://www.echemi.com/produce/pr23120537413-n-n-diethylbutan-1-amine.html
https://www.echemi.com/produce/pr220728219306-n-n-diethylbutan-1-amine.html
https://www.fishersci.com/store/msds?partNumber=AAH5027803&productDescription=NN-DIETHYL-14-BUTANEDIAMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr220728219306-n-n-diethylbutan-1-amine.html
https://www.carlroth.com/medias/SDB-3495-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTgwNDl8YXBwbGljYXRpb24vcGRmfGFEQXlMMmczT1M4NU1UZ3lNalV6TmpRMU9EVTBMMU5FUWw4ek5EazFYMGxGWDBWT0xuQmtaZ3xhZjJkNDkwNTNkNWVkZWExNzMyZjY1MjM3ZjU5N2YwMzdlYWEwMWM0MjZjZDA0NTFiOTU4NDlkNTU3MTcyMzZi
https://store.apolloscientific.co.uk/storage/msds/OR936755_msds.pdf
https://www.benchchem.com/product/b1584593/docs?utm_src=pdf-body#section-1-core-chemical-profile-and-structural-characteristics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584593?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Always handle in a well-ventilated area or under a chemical fume hood.[9] Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.[5][7] Ensure eyewash stations and safety showers are readily

accessible.[9] Use non-sparking tools and take measures to prevent static discharge.[5][6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6]

Keep away from heat, ignition sources, and incompatible materials such as acids and

oxidizing agents.[6] The product may be unstable with prolonged exposure to air.[2][5] Store

in a locked, corrosives-compatible area.[9]

Disposal: Dispose of contents and container to an approved waste disposal facility in

accordance with local, state, and federal regulations.[5] Do not allow to enter drains or

waterways.

Section 7: Conclusion
N,N-diethylbutan-1-amine is a foundational tertiary amine with well-defined chemical

properties and a straightforward synthetic pathway. Its utility as a nucleophilic building block

and base makes it a relevant compound in both academic research and industrial applications,

particularly in the synthesis of pharmaceuticals and other fine chemicals. However, its

flammable and corrosive nature necessitates rigorous safety protocols during handling and

storage. Future research may further explore its potential as a precursor for novel materials or

biologically active molecules.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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